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Compound of Interest

5-Ethyl-2-methylphenyl
Compound Name:

isonicotinate
Cat. No.: B310535

Get Quote

Part 1: Executive Summary & Chemical Context

The identification of 5-Ethyl-o-cresol isonicotinate (systematically: 5-ethyl-2-methylphenyl

isonicotinate) typically arises in two high-stakes contexts: as a lipophilic prodrug candidate for
anti-tubercular therapy (derivatives of Isoniazid/lIsonicotinic acid) or as a process-related
impurity during the synthesis of isonicotinyl-based pharmaceuticals where cresol-based
solvents or starting materials are employed.

This guide provides a definitive workflow for the structural elucidation, synthesis of a reference
standard, and chromatographic isolation of this specific ester. Unlike aliphatic esters, the
phenolic ester linkage presents unique stability and spectroscopic challenges that this protocol
addresses.

Chemical Profile
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Property Description

Common Name 5-Ethyl-o-cresol isonicotinate

IUPAC Name 5-ethyl-2-methylphenyl pyridine-4-carboxylate
Molecular Formula C15H1sNO2

Molecular Weight 241.29 g/mol

Core Moiety A Isonicotinoyl (Pyridine-4-carbonyl)

Core Moiety B 5-Ethyl-o-cresol (5-ethyl-2-methylphenol)
Predicted LogP ~3.8 (Highly Lipophilic)

Part 2: Synthesis of Reference Standard (Structural
Proof)

To positively identify an unknown impurity or metabolite, one must synthesize the authentic
standard. Direct esterification (Fischer) is often low-yielding for phenols due to nucleophilicity
issues. The Acyl Chloride Method is the requisite protocol for high-purity reference generation.
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Figure 1: Step-wise synthesis of the reference standard via acid chloride intermediate to
ensure esterification of the sterically hindered phenol.

Experimental Protocol

Reagents:

e |sonicotinic acid (1.0 eq)

e Thionyl chloride (SOCI2) (3.0 eq)

o 5-Ethyl-o-cresol (1.0 eq) [CAS: 1687-65-6][1]
o Triethylamine (EtsN) (2.5 eq)

e Dichloromethane (DCM) (Anhydrous)
Step-by-Step Methodology:

 Activation: Suspend isonicotinic acid in anhydrous DCM. Add thionyl chloride dropwise under
nitrogen. Reflux for 2 hours until the solution becomes clear (formation of isonicotinoyl
chloride). Evaporate excess SOCIz and solvent in vacuo.

e Coupling: Re-dissolve the acid chloride residue in fresh anhydrous DCM. Cool to 0°C.

o Addition: Add a solution of 5-ethyl-o-cresol and triethylamine in DCM dropwise over 30
minutes. The base acts as a proton scavenger.

e Reaction: Allow to warm to room temperature and stir for 4 hours. Monitor via TLC
(Hexane:EtOAc 7:3).

o Workup: Wash organic layer with Sat. NaHCOs (to remove unreacted acid) followed by 0.1M
HCI (to remove unreacted pyridine/amine) and Brine.

 Purification: Dry over MgSOa. Concentrate. Recrystallize from Ethanol/Hexane or purify via
Flash Chromatography (Silica, Gradient 0-20% EtOAc in Hexane).

Part 3: Analytical Identification Strategy

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-o-cresol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b310535?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Once the standard is synthesized, use this multi-modal approach to confirm identity.

Nuclear Magnetic Resonance (NMR)

The structure contains distinct diagnostic signals.
e 1H NMR (400 MHz, CDCIs) Prediction:

o Pyridine Ring: Two doublets (AA'BB' system) at & 8.85 (2H, d, J=5HZz) and & 8.05 (2H, d,
J=5Hz).

o Phenolic Ring:

» The proton at position 3 (ortho to methyl, meta to ester) will appear as a doublet around
07.1-7.2.

= The proton at position 4 (para to ester) and position 6 (ortho to ester) will show splitting
consistent with 1,2,5-substitution. Look for a doublet of doublets.

o Alkyl Side Chains:
» Ethyl Group: Triplet at 6 1.25 (3H) and Quartet at & 2.65 (2H).

= Aromatic Methyl: Singlet at 4 2.20 (3H).

Mass Spectrometry (MS) Fragmentation

The ester bond is the weakest link. The fragmentation pattern is critical for identifying this
impurity in LC-MS/MS streams.
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Figure 2: Predicted ESI(+) fragmentation pathway. The 106 m/z fragment is the signature of the
isonicotinoyl moiety.

Infrared Spectroscopy (FT-IR)

e Carbonyl (C=0): 1735-1750 cm~* (Characteristic of phenolic esters, shifted higher than
aliphatic esters due to conjugation).

e C-O Stretch: 1200-1250 cm™1,
e C=N (Pyridine): ~1590 cm™1.

Part 4: Chromatographic Method (HPLC)[2]

Due to the lipophilic nature of the 5-ethyl-o-cresol moiety compared to the polar isonicotinic
acid, a standard C18 Reverse Phase method is effective.

Method Parameters
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Parameter

Setting

Column

C18 End-capped (e.g., Agilent Zorbax Eclipse
Plus), 150 x 4.6 mm, 3.5 pm

Mobile Phase A

0.1% Formic Acid in Water (pH ~2.7)

Mobile Phase B

Acetonitrile (ACN)

Flow Rate 1.0 mL/min
Detection UV @ 260 nm (Isonicotinoyl max) and 210 nm
Temperature 30°C
Gradient Table
Time (min) % Mobile Phase B Context
0.0 5% Equilibration
2.0 5% Hold for polar acids
15.0 90% Ramp to elute lipophilic ester
20.0 90% Wash
20.1 5% Re-equilibration

Retention Logic:

e Isonicotinic Acid: RT ~2-3 min (Highly polar).

e 5-Ethyl-o-cresol: RT ~10-12 min.

e 5-Ethyl-o-cresol Isonicotinate: RT ~14-16 min (Most lipophilic component).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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